Cas no 26328-59-6 (Methanone, (4-isothiocyanatophenyl)phenyl-)
26328-59-6 structure
Product Name:Methanone, (4-isothiocyanatophenyl)phenyl-
CAS No:26328-59-6
Molecular Formula:C14H9NOS
Molecular Weight:239.29236
MDL:MFCD00467625
CID:852162
PubChem ID:11436384
Methanone, (4-isothiocyanatophenyl)phenyl- Properties
Names and Identifiers
-
- Methanone, (4-isothiocyanatophenyl)phenyl-
- Benzophenone-4-isothiocyanate
- 4-Benzoyl-phenylisothiocyanat
- 4-Benzoyl-phenylsenfoel
- 4-Isothiocyanato-benzophenon
- 4-isothiocyanatobenzophenone
- 4-isothiocyanato-benzophenone
- 4-Thiocarbonylamino-benzophenon
- AG-E-82633
- AGN-PC-0092QQ
- benzophenone 4-isothiocyanate
- CTK0I6215
- Benzophenone, 4-hydroxy-, isothiocyanate
- (4-isothiocyanatophenyl)-phenylmethanone
- 4-Benzoylphenyl isothiocyanate
- (4-isothiocyanatophenyl)(phenyl)methanone
- SCHEMBL635606
- 26328-59-6
- 4-ISOTHIOCYANOBENZOPHENONE
- 822NDN9MZT
- AS-77785
- J-016383
- DTXSID50465842
- (4-Isothiocyanatophenyl)phenylmethanone
-
- MDL： MFCD00467625
- InChIKey： FMSYGGOEIOBUOR-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H9NOS/c16-14(11-4-2-1-3-5-11)12-6-8-13(9-7-12)15-10-17/h1-9H
- SMILES： C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)N=C=S
Computed Properties
- Exact Mass: 239.04048508g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 239.04048508g/mol
- Heavy Atom Count: 17
- Complexity: 308
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.8
- Topological Polar Surface Area: 61.5Ų
Experimental Properties
- Refractive Index: 1.7500 (estimate)
- Density: 1.2833 (rough estimate)
Methanone, (4-isothiocyanatophenyl)phenyl- Price
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AB30408-25mg |
Methanone, (4-isothiocyanatophenyl)phenyl- |
26328-59-6 | 98% | 25mg |
$102.00 | ||
| Cooke Chemical | LN2018841-0.1g |
Benzophenone-4-isothiocyanate |
26328-59-6 | 95% | 0.1g |
RMB 930.40 | 2023-09-07 | |
| eNovation Chemicals LLC | D549170-500mg |
(4-isothiocyanatophenyl)(phenyl)methanone |
26328-59-6 | 95% | 500mg |
$315 | 2022-09-07 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_619275-25mg |
Benzophenone-4-isothiocyanate, 90% |
26328-59-6 | 90% | 25mg |
¥520.00 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-214587-100 mg |
Benzophenone-4-isothiocyanate, |
26328-59-6 | ≥90% | 100MG |
￥1,376.00 | 2023-07-11 |
Methanone, (4-isothiocyanatophenyl)phenyl- Related Literature
-
Daniel Rybak,Yu-Chia Su,Yang Li,Bin Ding,Xiaoshuang Lv,Zhaoling Li,Yi-Cheun Yeh,Pawel Nakielski,Chiara Rinoldi,Filippo Pierini,Jagan Mohan Dodda Nanoscale 2023 15 8044
Recommended suppliers
Amadis Chemical Company Limited
(CAS:26328-59-6)(4-isothiocyanatophenyl)(phenyl)methanone
Purity:99%
Quantity:100mg
Price($):179.0